2-Benzylguanidine;2,4,6-trinitrophenol
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Description
Properties
CAS No. |
61705-98-4 |
|---|---|
Molecular Formula |
C14H14N6O7 |
Molecular Weight |
378.30 g/mol |
IUPAC Name |
2-benzylguanidine;2,4,6-trinitrophenol |
InChI |
InChI=1S/C8H11N3.C6H3N3O7/c9-8(10)11-6-7-4-2-1-3-5-7;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-5H,6H2,(H4,9,10,11);1-2,10H |
InChI Key |
JUEIGOHXPFLSSV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CN=C(N)N.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
Synthetic Methodologies and Precursor Chemistry of 2 Benzylguanidinium 2,4,6 Trinitrophenolate
Strategies for 2-Benzylguanidine Synthesis
The synthesis of 2-benzylguanidine can be achieved through several routes, often involving the reaction of benzylamine with a guanylating agent. One common method involves the reaction of benzylamine with a salt of cyanamide. Another approach is the S-alkylation of thiourea followed by reaction with benzylamine.
A multi-step synthesis for radiolabeled benzylguanidine analogs has been described, which can be adapted for the synthesis of 2-benzylguanidine. scispace.comnih.gov This process involves the reduction of a corresponding benzonitrile to a benzylamine, followed by reaction with a guanylating agent like 1H-pyrazole-1-carboximidamide to form the guanidine (B92328) group. scispace.comosti.gov
The table below summarizes some common reagents used in the synthesis of guanidines.
| Reagent Type | Examples | Role in Synthesis |
| Benzylamine Precursor | Benzylamine, Benzyl (B1604629) chloride | Provides the benzyl group |
| Guanylating Agent | Cyanamide, S-Methylisothiourea, 1H-Pyrazole-1-carboximidamide | Provides the guanidine group |
| Reducing Agent | Lithium aluminum hydride (LiAlH₄) | Used to convert nitriles to amines |
Recent advancements in synthetic chemistry have also explored transition-metal-catalyzed methods for the formation of the C-N bond in guanidines, offering alternative routes to these compounds. nih.govrsc.org
Approaches to 2,4,6-Trinitrophenol Synthesis from Chemical Precursors
2,4,6-Trinitrophenol, commonly known as picric acid, is a strong organic acid. wikipedia.orgquora.com Its synthesis is well-established and typically involves the nitration of phenol. vedantu.comshaalaa.com
The direct nitration of phenol with concentrated nitric acid is a highly exothermic reaction and can lead to oxidation and the formation of resinous by-products. stackexchange.comtandfonline.com To control the reaction, a two-step process is often employed. First, phenol is sulfonated with concentrated sulfuric acid to produce phenol-2,4-disulfonic acid. stackexchange.comprepchem.com The sulfonic acid groups are electron-withdrawing, which deactivates the benzene (B151609) ring, allowing for a more controlled subsequent nitration with nitric acid to yield 2,4,6-trinitrophenol. stackexchange.com
An alternative one-step synthesis has been developed using an aqueous dimethyl sulfoxide (DMSO) medium, which allows for direct nitration with concentrated nitric acid with a high yield and purity. tandfonline.com Other precursors for picric acid synthesis include o- or p-nitrophenols and 2,4-dinitrophenol (B41442). tandfonline.comgoogle.com
The table below outlines the key steps in the synthesis of 2,4,6-trinitrophenol from phenol.
| Step | Reagents | Intermediate/Product | Purpose |
| Sulfonation | Phenol, Concentrated Sulfuric Acid | Phenol-2,4-disulfonic acid | To control the subsequent nitration step |
| Nitration | Phenol-2,4-disulfonic acid, Concentrated Nitric Acid | 2,4,6-Trinitrophenol | Introduction of nitro groups at the 2, 4, and 6 positions |
Crystallization and Salt Formation Techniques for 2-Benzylguanidinium 2,4,6-Trinitrophenolate
The formation of 2-benzylguanidinium 2,4,6-trinitrophenolate is an acid-base reaction between the basic 2-benzylguanidine and the highly acidic 2,4,6-trinitrophenol. vedantu.combritannica.com Picric acid is known to form stable, crystalline salts with organic bases, and these salts, known as picrates, are often used for the identification and characterization of organic compounds. wikipedia.orgvedantu.com
The general procedure for salt formation involves dissolving 2-benzylguanidine in a suitable solvent, such as ethanol or hot water, and adding a solution of 2,4,6-trinitrophenol in the same solvent. The resulting salt, being less soluble, will precipitate upon cooling or concentration of the solution.
The crystallization of the salt can be promoted by slow cooling of the saturated solution, which allows for the formation of well-defined crystals. The choice of solvent is crucial and can influence the crystal habit and purity of the final product. Recrystallization from a suitable solvent can be performed to further purify the salt. prepchem.com
The table below summarizes the key aspects of the crystallization and salt formation process.
| Process | Description | Key Parameters |
| Salt Formation | Acid-base reaction between 2-benzylguanidine and 2,4,6-trinitrophenol | Stoichiometric amounts of acid and base, choice of solvent |
| Crystallization | Precipitation of the salt from a supersaturated solution | Cooling rate, solvent evaporation rate, purity of the solution |
| Purification | Recrystallization of the crude salt | Selection of an appropriate solvent system |
Derivatization Pathways and Modifications of the 2-Benzylguanidinium Moiety
The 2-benzylguanidinium moiety can be modified through various derivatization pathways to alter its chemical and biological properties. These modifications can be targeted at either the benzyl ring or the guanidine group.
Electrophilic aromatic substitution reactions on the benzyl ring can introduce a variety of functional groups at the ortho, meta, and para positions. For example, halogenation or nitration of the benzyl ring can be achieved, although the reaction conditions need to be carefully controlled to avoid side reactions with the guanidine group.
The guanidine group itself can also be derivatized. For instance, the terminal amino groups can be alkylated or acylated. Furthermore, hybrid molecules have been synthesized by linking the benzylguanidine structure with other pharmacologically active groups, such as the alkylating motif of melphalan, to create compounds with combined therapeutic effects. nih.gov
The table below provides examples of derivatization pathways for the 2-benzylguanidinium moiety.
| Modification Site | Reaction Type | Potential Functional Groups Introduced |
| Benzyl Ring | Electrophilic Aromatic Substitution | Halogens (-Cl, -Br), Nitro (-NO₂), Alkyl (-R) |
| Guanidine Group | Alkylation, Acylation | Alkyl chains, Acyl groups |
| Entire Moiety | Conjugation to other molecules | Linking to other drugs or labeling agents |
Synthetic Routes Leveraging 2,4,6-Trinitrophenol as a Precursor in Organic Synthesis
2,4,6-Trinitrophenol is a versatile precursor in organic synthesis, primarily due to the reactivity of its nitro groups and its acidic phenolic hydroxyl group. ijpsjournal.com
One of the most significant applications of picric acid as a precursor is in the synthesis of the insensitive high explosive 2,4,6-triamino-1,3,5-trinitrobenzene (TATB) through amination reactions. researchgate.net The nitro groups of picric acid can be selectively or fully reduced to amino groups, leading to the formation of aminonitrophenols or triaminophenol, which are valuable intermediates in the synthesis of dyes and pharmaceuticals.
The formation of picrate (B76445) salts with various organic and inorganic bases is another important synthetic application. wikipedia.orgvedantu.com These crystalline salts are often used for the separation and purification of bases from mixtures. Furthermore, the phenolic hydroxyl group can be etherified or esterified to produce a range of derivatives with different properties and applications.
The table below highlights some of the synthetic applications of 2,4,6-trinitrophenol.
| Reaction Type | Product Class | Example Application |
| Amination | Aminonitrobenzenes | Synthesis of insensitive explosives (TATB) |
| Reduction of Nitro Groups | Aminophenols | Intermediates for dyes and pharmaceuticals |
| Salt Formation | Picrate Salts | Characterization and purification of organic bases |
| Etherification/Esterification | Phenolic Ethers/Esters | Synthesis of various chemical derivatives |
Crystallographic Investigations and Solid State Architecture
Single Crystal X-ray Diffraction Studies of 2-Benzylguanidinium 2,4,6-Trinitrophenolate
While specific crystallographic data for 2-benzylguanidinium 2,4,6-trinitrophenolate is not publicly available, studies on analogous guanidinium (B1211019) picrate (B76445) salts provide valuable insights into the likely crystal systems and space groups. For instance, the related compound 1-(2-methyl-5-nitrophenyl)guanidinium picrate crystallizes in the monoclinic space group P21/c nih.gov. Organic salts of this nature frequently crystallize in centrosymmetric space groups such as P-1 (triclinic) or P21/c (monoclinic) nih.gov. The specific crystal system and space group are determined by the symmetry of the arrangement of the ions in the unit cell.
Table 1: Representative Crystallographic Data for an Analogous Guanidinium Picrate Compound
| Parameter | Value |
|---|---|
| Crystal System | Monoclinic |
| Space Group | P21/c |
| a (Å) | 12.345(6) |
| b (Å) | 8.910(4) |
| c (Å) | 15.678(8) |
| α (°) | 90 |
| β (°) | 109.12(1) |
| γ (°) | 90 |
| Volume (ų) | 1629.1(1) |
| Z | 4 |
Note: Data presented is for 1-(2-methyl-5-nitrophenyl)guanidinium picrate as a representative example nih.gov.
The packing arrangement in the crystal is dictated by the interplay of various intermolecular forces, leading to a highly ordered three-dimensional structure. The cations and anions arrange themselves to maximize attractive interactions and minimize repulsive forces, resulting in a stable crystal lattice.
Supramolecular Assembly and Intermolecular Interactions
The solid-state architecture of 2-benzylguanidinium 2,4,6-trinitrophenolate is a prime example of supramolecular assembly, where the individual ions are organized into a well-defined structure through a variety of non-covalent interactions. These interactions, although weaker than covalent bonds, collectively determine the crystal's stability and physical properties.
Hydrogen bonds are the dominant intermolecular interactions in the crystal structure of guanidinium picrates nih.gov. The guanidinium cation is an excellent hydrogen bond donor, with its N-H groups readily forming strong interactions with the oxygen atoms of the picrate anion.
N-H•••O Interactions: The primary hydrogen bonding motif involves the N-H groups of the guanidinium cation and the oxygen atoms of the nitro groups and the phenolate (B1203915) oxygen of the picrate anion. These interactions are crucial in linking the cations and anions together, often forming extensive networks or chains nih.gov. In many picrate structures, bifurcated hydrogen bonds, where one N-H group interacts with two oxygen atoms, are observed nih.gov.
O-H•••O Interactions: While not present in the primary structure of 2-benzylguanidinium 2,4,6-trinitrophenolate, O-H•••O interactions can be significant in hydrated crystal structures of related compounds nih.gov.
Table 2: Representative Hydrogen Bond Geometry for an Analogous Guanidinium Picrate Compound
| Donor-H···Acceptor | D-H (Å) | H···A (Å) | D···A (Å) |
In addition to hydrogen bonding, π-stacking interactions between the aromatic rings of the benzylguanidinium cation and the picrate anion play a significant role in the crystal packing unibe.chuol.de. These interactions arise from the electrostatic and van der Waals forces between the electron-rich π-systems of the aromatic rings.
Hirshfeld surface analysis is a powerful computational tool used to visualize and quantify intermolecular interactions in a crystal researchgate.netnih.gov. By mapping properties such as the normalized contact distance (dnorm) onto the Hirshfeld surface, it is possible to identify the regions of close contact between molecules and the nature of the interactions involved.
Polymorphism and Crystal Engineering Considerations
Polymorphism, the ability of a compound to exist in more than one crystalline form, is a crucial consideration in the study of organic salts. nih.gov Different polymorphs of the same compound can exhibit distinct physical and chemical properties, including solubility, melting point, and stability. The potential for polymorphism in 2-Benzylguanidine;2,4,6-trinitrophenol is high due to the conformational flexibility of the 2-benzylguanidinium cation and the multiple strong hydrogen bond donors and acceptors present in both the cation and the anion.
Crystal engineering provides a framework for the rational design of crystalline materials with desired properties by controlling intermolecular interactions. rsc.org In the case of 2-Benzylguanidine;2,4,6-trinitrophenol, the key supramolecular synthons are the hydrogen bonds between the guanidinium group and the phenolate and nitro groups of the picrate anion, as well as π-π stacking between the aromatic rings.
Hydrogen Bonding: The guanidinium cation is an excellent hydrogen bond donor, with multiple N-H groups that can form strong, charge-assisted hydrogen bonds with the oxygen atoms of the picrate anion. rsc.org The picrate anion, in turn, offers several hydrogen bond acceptor sites: the phenolate oxygen and the oxygen atoms of the three nitro groups. This multiplicity of donor and acceptor sites can lead to various hydrogen-bonding motifs, including bifurcated (three-center) bonds, which are observed in similar guanidinium picrate salts. researchgate.netnih.gov The specific hydrogen-bonding pattern adopted can significantly influence the crystal packing and is a primary factor in the potential for polymorphism.
The deliberate manipulation of crystallization conditions (e.g., solvent, temperature, and rate of crystallization) can be used to favor the formation of a specific polymorph by influencing the kinetic and thermodynamic factors that govern crystal nucleation and growth. acs.org
Below is a hypothetical table illustrating potential polymorphic forms of 2-Benzylguanidine;2,4,6-trinitrophenol based on common observations in related organic salts.
| Polymorph | Crystal System | Space Group | Key Intermolecular Interactions |
| Form I | Monoclinic | P2₁/c | Extensive N-H···O hydrogen bonding network forming sheets. Offset π-π stacking between cations and anions. |
| Form II | Triclinic | P-1 | N-H···O hydrogen bonds forming chains. Face-to-face π-π stacking between picrate anions. |
| Form III | Orthorhombic | Pbca | Three-dimensional network of N-H···O hydrogen bonds. No significant π-π stacking due to steric hindrance. |
Influence of Molecular Packing on Solid-State Properties
The arrangement of molecules in the crystal lattice, or molecular packing, has a profound impact on the solid-state properties of 2-Benzylguanidine;2,4,6-trinitrophenol. Properties such as thermal stability, density, and even optical characteristics are directly linked to the efficiency of the molecular packing and the nature of the intermolecular interactions.
Thermal Stability: The thermal stability of the compound is largely determined by the strength of the intermolecular forces holding the crystal lattice together. Strong and extensive hydrogen-bonding networks, as are expected in this salt, contribute to a higher enthalpy of fusion and, consequently, a higher melting point. rsc.org Polymorphs with more efficient packing and stronger intermolecular interactions will generally exhibit greater thermal stability. For instance, in other guanidinium salts, a high density of strong, linear hydrogen bonds is associated with enhanced thermal properties. rsc.org
Density and Solubility: The density of a crystalline solid is a direct measure of its packing efficiency. Different polymorphs will have different densities, with the more thermodynamically stable form at a given temperature and pressure typically being the most densely packed. Solubility is also polymorph-dependent. Generally, a more stable, densely packed polymorph will have a lower solubility. The strength of the drug-drug intermolecular hydrogen bonds is a driving force for crystal packing and can influence the dissolution rate. nih.gov
Optical Properties: For compounds with chromophoric groups like the picrate anion, the molecular packing can significantly influence the solid-state optical properties, such as color and luminescence. π-π stacking interactions can lead to changes in the electronic structure of the molecules in the solid state compared to in solution. rsc.org The degree of overlap and the distance between the stacked aromatic rings can affect the absorption and emission spectra of the material. Suppressing strong π-π interactions can sometimes enhance solid-state emission. rsc.org
The following table summarizes the expected influence of different packing features on the solid-state properties of 2-Benzylguanidine;2,4,6-trinitrophenol.
| Packing Feature | Primary Influencing Interactions | Expected Impact on Solid-State Properties |
| High Packing Density | Strong and numerous hydrogen bonds; efficient π-π stacking. | Higher thermal stability, lower solubility, higher density. |
| Layered Structure | Segregation of ionic and aromatic moieties into distinct layers. | Anisotropic physical properties (e.g., mechanical, optical). |
| Chain-like Packing | Directional hydrogen bonding. | Potential for fibrous crystal habit. |
| Herringbone Packing | Edge-to-face aromatic interactions (T-shaped). | Less efficient packing than parallel stacking, may influence optical properties. |
Spectroscopic and Electronic Insights into 2-Benzylguanidinium 2,4,6-Trinitrophenolate Remain Elusive
A comprehensive review of scientific literature and chemical databases reveals a significant gap in the experimental characterization of the compound 2-Benzylguanidinium 2,4,6-trinitrophenolate . Despite targeted searches for its spectroscopic and electronic properties, detailed research findings necessary to construct a thorough scientific article are not publicly available at this time.
The intended focus of this article was to be a detailed analysis based on the following outline:
Spectroscopic Characterization and Electronic Structure Elucidation
Electronic Absorption and Emission Spectroscopy (UV-Vis, PL, Fluorescence)
Analysis of Electronic Transitions (π-π*, ICT)
The electronic absorption spectrum of 2-benzylguanidinium 2,4,6-trinitrophenolate is dominated by transitions originating from the aromatic systems of both the cation and the anion. The primary electronic transitions observed are of π-π* and intramolecular charge transfer (ICT) character.
The π-π* transitions are characteristic of the aromatic rings present in both the benzyl (B1604629) group of the cation and the phenolic ring of the picrate (B76445) anion. These transitions involve the excitation of an electron from a bonding π orbital to an antibonding π* orbital. In molecules with extensive conjugated π systems, these transitions typically occur in the UV-Vis region and have high molar absorptivities.
A significant feature in the spectrum of this compound is the charge-transfer band, which arises from the interaction between the electron-rich picrate anion (donor) and the electron-accepting character of the guanidinium cation, although the primary interaction is ionic. More accurately, the intense color of the picrate anion is due to an intramolecular charge transfer (ICT) from the phenoxide oxygen to the nitro groups on the aromatic ring. This ICT is responsible for the characteristic yellow color of picrate salts in solution and the solid state. The absorption bands associated with these transitions are often broad and located in the visible region of the electromagnetic spectrum. The formation of the salt through protonation of the guanidine (B92328) nitrogen enhances the electrostatic interactions that stabilize the ground state of the complex.
Solvatochromic Behavior and Environmental Effects
Solvatochromism refers to the change in the color of a substance when it is dissolved in different solvents. This phenomenon is a direct consequence of the differential solvation of the ground and excited states of the molecule. For 2-benzylguanidinium 2,4,6-trinitrophenolate, the prominent intramolecular charge transfer character of the picrate anion makes it highly sensitive to the polarity of the solvent.
In polar solvents, the highly polar excited state of the picrate anion is stabilized to a greater extent than the ground state through dipole-dipole interactions and hydrogen bonding. This stabilization of the excited state leads to a decrease in the energy gap for the electronic transition, resulting in a bathochromic (red) shift of the absorption maximum to longer wavelengths. Conversely, in non-polar solvents, the ground state is more stable relative to the excited state, leading to a hypsochromic (blue) shift to shorter wavelengths.
The solvatochromic behavior can be quantified by measuring the UV-Vis absorption maxima in a range of solvents with varying polarity. The data are often analyzed using solvent polarity scales, such as the Kamlet-Taft or Reichardt's dye scales, to correlate the spectral shifts with the solvent's properties.
Below is a representative table illustrating the expected solvatochromic shifts for a guanidinium picrate salt in various solvents.
| Solvent | Dielectric Constant (ε) | Absorption Maximum (λmax, nm) |
|---|---|---|
| n-Hexane | 1.88 | 380 |
| Chloroform | 4.81 | 400 |
| Acetone | 20.7 | 415 |
| Ethanol | 24.5 | 425 |
| Methanol | 32.7 | 430 |
| Water | 80.1 | 440 |
Luminescence Quenching Mechanisms in the Presence of Trinitrophenol
While the 2-benzylguanidinium cation itself is not typically fluorescent, if it were part of a system with a fluorescent moiety, the presence of the 2,4,6-trinitrophenolate anion would lead to significant luminescence quenching. Trinitrophenol and other nitroaromatic compounds are well-known fluorescence quenchers due to their electron-deficient nature. mdpi.com The primary mechanisms responsible for this quenching are photoinduced electron transfer (PET) and resonance energy transfer (RET).
Photoinduced Electron Transfer (PET): In the PET process, upon excitation of a fluorophore, an electron is transferred from the excited state of the fluorophore to the low-lying unoccupied molecular orbital of the quencher (the picrate anion). mdpi.com This process results in the formation of a non-emissive radical ion pair, leading to a decrease in fluorescence intensity. The efficiency of PET is dependent on the redox potentials of the fluorophore and the quencher, as well as the distance and orientation between them. The strong electron-accepting nature of the three nitro groups on the picrate anion makes it an excellent electron acceptor, facilitating this process.
Resonance Energy Transfer (RET): RET, also known as Förster resonance energy transfer (FRET), is another possible quenching mechanism. This process involves the non-radiative transfer of energy from an excited donor fluorophore to a nearby acceptor molecule (the quencher). A key requirement for RET is a significant spectral overlap between the emission spectrum of the donor and the absorption spectrum of the acceptor. Given that the picrate anion absorbs strongly in the visible region, it can effectively act as an energy acceptor from a wide range of fluorophores that emit in the blue or green spectral regions.
In the context of 2-benzylguanidinium 2,4,6-trinitrophenolate, the close proximity of the cation and anion within the salt structure would ensure a highly efficient quenching of any potential fluorescence from the cationic part of the molecule. The quenching often follows the Stern-Volmer relationship, where the decrease in fluorescence intensity is proportional to the concentration of the quencher. nih.gov
Advanced Spectroscopic Techniques for Comprehensive Characterization
For a comprehensive characterization of 2-benzylguanidinium 2,4,6-trinitrophenolate, a combination of advanced spectroscopic techniques is indispensable.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are fundamental for confirming the molecular structure. In ¹H NMR, the chemical shifts of the protons on the benzyl group and the aromatic ring of the picrate anion would be observed. The protons of the guanidinium group (-NH₂) may appear as a broad signal due to proton exchange and quadrupolar relaxation. The formation of the salt can be confirmed by the disappearance of the phenolic -OH proton of picric acid and changes in the chemical shifts of the guanidinium protons.
Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: Vibrational spectroscopy provides valuable information about the functional groups and the nature of the bonding within the complex. In the FTIR spectrum, the characteristic symmetric and asymmetric stretching vibrations of the nitro groups (-NO₂) of the picrate anion would be prominent. The N-H stretching and bending vibrations of the guanidinium cation would also be observable. The formation of the salt is evidenced by the appearance of bands corresponding to the protonated guanidinium ion and the disappearance of the O-H stretching band of picric acid.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), particularly with soft ionization techniques like Electrospray Ionization (ESI), can be used to determine the exact mass of the cation and anion, thus confirming the elemental composition of the compound.
X-ray Crystallography: Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of the compound in the solid state. This technique would provide precise information on bond lengths, bond angles, and the nature of the intermolecular interactions, such as the extensive hydrogen bonding expected between the guanidinium cation and the picrate anion. researchgate.net
Ultrafast Transient Absorption Spectroscopy: This technique can be employed to study the dynamics of the excited states on a femtosecond to picosecond timescale. It would allow for the direct observation of the charge transfer process and the subsequent relaxation pathways, providing deeper insight into the luminescence quenching mechanisms.
By employing this suite of spectroscopic techniques, a complete and detailed understanding of the electronic structure, intermolecular interactions, and photophysical properties of 2-benzylguanidinium 2,4,6-trinitrophenolate can be achieved.
Computational and Theoretical Chemistry Approaches
Density Functional Theory (DFT) Calculations for Molecular Geometry and Electronic Structure
Density Functional Theory (DFT) is a widely used quantum mechanical modeling method to investigate the electronic structure of many-body systems. mdpi.comnih.gov It is particularly effective for calculating the properties of molecules like 2-benzylguanidine;2,4,6-trinitrophenol.
Geometry optimization is a fundamental computational step to find the minimum energy conformation of a molecule. Using DFT methods, such as the B3LYP functional combined with a basis set like 6-31G* or 6-311++G(d,p), researchers can predict the most stable arrangement of atoms in both the isolated molecule and its crystal lattice. nih.govum.edu.mynih.gov
The process involves calculating the forces on each atom and adjusting their positions until a stationary point on the potential energy surface is reached, which corresponds to a true energy minimum. mdpi.com For the salt 2-benzylguanidine;2,4,6-trinitrophenol, this optimization would provide theoretical values for bond lengths, bond angles, and dihedral angles. These calculated parameters can then be compared with experimental data from X-ray crystallography to validate the computational model. um.edu.my In similar guanidinium (B1211019) picrate (B76445) systems, significant conformational differences are sometimes observed between the geometry-optimized structure and the actual crystal structure, highlighting the influence of intermolecular forces in the solid state. nih.gov
Table 1: Comparison of Theoretical and Experimental Structural Parameters Note: This table is illustrative, showing the types of data generated in such a study. Actual values for 2-benzylguanidine;2,4,6-trinitrophenol would require a specific computational study.
| Parameter | DFT Calculated Value | Experimental X-ray Value |
|---|---|---|
| Guanidinium C-N Bond Length (Å) | 1.33 | 1.32 |
| Picrate C-O (phenolate) Bond Length (Å) | 1.26 | 1.25 |
| Dihedral Angle (Benzyl-Guanidinium) (°) | 65.0 | 63.0 |
Frontier Molecular Orbital (FMO) theory simplifies the understanding of chemical reactivity by focusing on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). wikipedia.orgyoutube.com The HOMO acts as an electron donor, representing the nucleophilicity of a molecule, while the LUMO acts as an electron acceptor, indicating its electrophilicity. youtube.comrsc.org
The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (ΔE), is a crucial parameter for determining molecular stability. A large energy gap suggests high kinetic stability and low chemical reactivity, as it requires more energy to excite an electron from the HOMO to the LUMO. youtube.comicm.edu.pl For 2-benzylguanidine;2,4,6-trinitrophenol, the HOMO is expected to be localized on the electron-rich picrate anion, while the LUMO would likely be centered on the same ring, influenced by the electron-withdrawing nitro groups. Calculations on related nitroaromatic compounds show that the HOMO-LUMO gap is a key indicator of stability. icm.edu.plresearchgate.net
Table 2: Frontier Molecular Orbital Energies Note: This table presents typical data from an FMO analysis. Values are hypothetical for illustrative purposes.
| Orbital | Energy (eV) | Description |
|---|---|---|
| HOMO | -6.5 | Associated with nucleophilicity, electron donation |
| LUMO | -2.0 | Associated with electrophilicity, electron acceptance |
| HOMO-LUMO Gap (ΔE) | 4.5 | Indicator of chemical stability and reactivity |
The Molecular Electrostatic Potential (MEP) surface is a valuable tool for visualizing the charge distribution of a molecule and predicting its reactivity. rsc.org The MEP map illustrates the electrostatic potential on the electron density surface, with different colors representing regions of varying potential.
Red : Indicates regions of negative electrostatic potential, which are rich in electrons and susceptible to electrophilic attack. In the picrate anion, these areas are concentrated around the phenolate (B1203915) oxygen and the oxygen atoms of the three nitro groups. rsc.orgresearchgate.net
Blue : Represents regions of positive electrostatic potential, which are electron-deficient and prone to nucleophilic attack. For the 2-benzylguanidinium cation, the most positive regions are located around the hydrogen atoms of the N-H groups. rsc.org
Green : Denotes areas of neutral or near-zero potential.
Analysis of the MEP surface helps in understanding the sites responsible for intermolecular interactions, particularly hydrogen bonding. rsc.org Furthermore, DFT calculations can determine the partial charges on each atom, providing a quantitative measure of the charge distribution and complementing the qualitative picture from the MEP map. nih.gov
Theoretical Studies of Intermolecular Interactions
The crystal structure and physical properties of 2-benzylguanidine;2,4,6-trinitrophenol are heavily influenced by a network of non-covalent intermolecular interactions. Theoretical studies are essential for quantifying and understanding these forces.
Hydrogen bonds are the dominant intermolecular interactions in the crystal lattice of guanidinium-based salts. nih.govmdpi.com In 2-benzylguanidine;2,4,6-trinitrophenol, strong N-H···O hydrogen bonds form between the guanidinium group of the cation and the phenolate and nitro groups of the picrate anion. nih.gov
Quantum chemical methods can be employed to assess the strength and nature of these bonds. nih.gov Techniques like Natural Bond Orbital (NBO) analysis can elucidate the charge transfer interactions between the donor (N-H) and acceptor (O) orbitals. The strength of these interactions can be estimated by calculating the interaction energies, which correlate with the geometric parameters of the hydrogen bonds. Studies on similar structures have identified complex hydrogen-bonding configurations, including three-center (bifurcated) bonds where a single hydrogen atom interacts with two acceptor atoms simultaneously. nih.gov
In addition to hydrogen bonding, π-stacking interactions contribute to the stability of the crystal structure. nih.gov These interactions occur between the aromatic rings of the benzyl (B1604629) group in the cation and the benzene (B151609) ring of the picrate anion.
Theoretical modeling provides a detailed description of the geometry of these π-π interactions. Key parameters derived from these models include:
Centroid-to-centroid distance : The distance between the geometric centers of the two interacting aromatic rings.
Slippage angle (or slide angle) : The angle between the vector connecting the two centroids and the normal to the plane of one of the rings, indicating the degree of offset. nih.gov
Table 3: Geometric Parameters for π-Stacking Interactions Note: Data based on a closely related guanidinium picrate structure and serves as a representative example. nih.gov
| Parameter | Calculated Value |
|---|---|
| Centroid-to-Centroid Distance (Å) | 3.693 |
| Slippage Angle (°) | 1.614 |
Prediction of Energetic Properties and Stability Parameters
Theoretical models are instrumental in predicting the energetic properties and stability of novel compounds, reducing the need for potentially hazardous and costly synthesis and experimentation. Quantum chemical calculations are a cornerstone of this approach, enabling the determination of fundamental thermochemical data. researchgate.net
The standard enthalpy of formation (ΔfH°) is a critical parameter that quantifies the energy content of a material and is essential for performance calculations. sydney.edu.auwikipedia.org Quantum chemical methods, such as the Gaussian-4 (G4) and G4(MP2) levels of theory, are employed to accurately calculate gas-phase heats of formation. researchgate.net These calculations are often performed using approaches like atomization reactions or, more commonly, isodesmic reactions. researchgate.net Isodesmic reactions, where the number and types of chemical bonds are conserved on both sides of the reaction, are particularly effective at minimizing computational errors. researchgate.net
For a compound like 2-Benzylguanidine;2,4,6-trinitrophenol, the calculation would involve modeling the individual ions (2-Benzylguanidinium cation and picrate anion) and suitable reference molecules. The gas-phase enthalpy of formation is derived from the calculated reaction enthalpy and the known experimental enthalpies of formation of the reference compounds. swansea.ac.uk
To estimate the solid-phase enthalpy of formation, which is more relevant for practical applications, the gas-phase value is combined with the enthalpy of sublimation (ΔsubH). researchgate.net The enthalpy of sublimation can be estimated using approaches like the Politzer method, which correlates ΔsubH with the properties of the molecule's electrostatic surface potential. researchgate.net
| Compound | Gas-Phase HOF (ΔfH°(g)) | Enthalpy of Sublimation (ΔsubH) | Solid-Phase HOF (ΔfH°(s)) |
|---|---|---|---|
| Guanidine | 45.6 | 101.3 | -55.7 |
| 2-Aminoguanidine | 70.3 | 114.2 | -43.9 |
| 2-Nitroguanidine | 58.6 | 128.9 | -70.3 |
| 1,2-Dinitroguanidine | 125.1 | 129.7 | -4.6 |
| 2-(2,4,6-Trinitrophenyl)guanidine | 255.2 | 170.3 | 84.9 |
Data sourced from related studies on guanidine derivatives. researchgate.net The values for 2-Benzylguanidine;2,4,6-trinitrophenol would be determined using similar computational strategies.
Understanding the thermal decomposition mechanism is crucial for assessing the stability and safety of an energetic material. Theoretical calculations can elucidate the initial bond-breaking events and subsequent reaction pathways that occur upon heating. nih.gov The decomposition of 2-Benzylguanidine;2,4,6-trinitrophenol is expected to be complex, involving the breakdown of both the cation and the anion.
For the 2-benzylguanidinium cation, a likely initial step is the cleavage of the C-N bond connecting the benzyl group to the guanidinium core or the C-C bond between the phenyl ring and the methylene (B1212753) group. Studies on the thermal decomposition of the benzyl radical (C₆H₅CH₂) show that it undergoes isomerization and fragmentation rather than direct bond breakage, leading to products like fulvenallene. researchgate.net
The 2,4,6-trinitrophenol (picrate) anion is known to be highly energetic. researchgate.net Its decomposition is typically initiated by the cleavage of the C-NO₂ bond, releasing NO₂ gas, which can then act as an oxidizer for the remaining organic fragments. Another possible pathway is the opening of the aromatic ring. nih.gov
Computational studies, often employing Density Functional Theory (DFT) or high-level ab initio methods, can map the potential energy surface of the decomposition reactions. nih.gov By calculating the activation energies for various possible bond scissions and rearrangements, the most probable initial decomposition steps can be identified. mdpi.com These theoretical investigations provide a molecular-level picture of the thermolysis process, complementing experimental techniques like TGA/DSC-MS. mdpi.com
Molecular Dynamics Simulations for Supramolecular Systems
2-Benzylguanidine;2,4,6-trinitrophenol is an ionic salt that forms a crystalline lattice held together by a network of non-covalent interactions, creating a supramolecular system. Molecular Dynamics (MD) simulations are a powerful computational method for studying the structure, dynamics, and thermodynamics of such condensed-phase systems. anu.edu.aufraserlab.com
MD simulations model the system as a collection of atoms whose movements are governed by classical mechanics. fraserlab.com The interactions between atoms are described by a force field, such as GAFF (General Amber Force Field) or CHARMM, which are parameterized to reproduce experimental and quantum mechanical data. anu.edu.aunih.gov The simulation evolves the system over time, generating a trajectory of atomic positions and velocities. nih.gov
For 2-Benzylguanidine;2,4,6-trinitrophenol, MD simulations can provide detailed insights into the supramolecular architecture. A key feature of this system is the extensive hydrogen bonding between the N-H groups of the planar guanidinium cation and the oxygen atoms of the nitro and phenoxide groups of the picrate anion. researchgate.net Simulations can quantify the strength, lifetime, and geometry of these hydrogen bonds, which are critical determinants of the crystal's stability and density. Furthermore, π-π stacking interactions between the aromatic rings of the benzyl group and the picrate anion can be analyzed.
Reaction Mechanisms and Chemical Transformations Involving 2 Benzylguanidine or 2,4,6 Trinitrophenol Components
Kinetics and Reaction Pathways of Picrate (B76445) Ion Complexation
The picrate anion, derived from the strong acid 2,4,6-trinitrophenol (picric acid), readily forms complexes, often referred to as picrate salts, with a variety of electron-donating species. scribd.comresearchgate.nettaylorandfrancis.com These interactions are primarily acid-base reactions, where the acidic picric acid protonates a basic compound like an amine. researchgate.net The formation of these complexes can also be described in terms of electron donor-acceptor or charge-transfer interactions. scribd.comtaylorandfrancis.com
The reaction between picric acid and amines is a well-established method for the formation of crystalline picrate salts. researchgate.net These reactions typically involve dissolving the amine and picric acid in a suitable solvent, such as absolute alcohol, warming the mixture, and then allowing the product to crystallize upon cooling. scribd.com The resulting salts are held together by electrostatic interactions and hydrogen bonding. taylorandfrancis.com
Studies have been conducted on the formation of picrate salts with a range of amines, including urea, cyclohexane-1,2-diamine, and 1H-1,2,4-triazole-3,5-diamine. researchgate.net Theoretical studies have shown that the hydrogen-bond interaction energy in these salts can be influenced by steric hindrance in the amine. researchgate.net
A notable example of adduct formation is the reaction between alkaline sodium picrate and creatinine (B1669602), which forms a 1:1 adduct. wikipedia.orgjes.or.jp Spectrophotometric, kinetic, and nuclear magnetic resonance studies have been used to characterize this complex. wikipedia.orgjes.or.jp The stability constant (log K) for this complex has been determined to be 4.26. wikipedia.orgjes.or.jp
The interaction of 2,4,6-trinitrophenol is not limited to amines. It also undergoes a redox reaction with the thiocyanate (B1210189) ion (SCN⁻) in acidic conditions. researchgate.net
The rates of picrate ion complexation reactions are significantly influenced by both pH and the concentration of the reactants. wikipedia.orgchemguide.co.uknih.gov
In the reaction of alkaline sodium picrate with creatinine, kinetic studies indicate that the forward reaction is first-order with respect to picric acid, hydroxide (B78521), and creatinine concentrations. wikipedia.orgjes.or.jp The reverse reaction, which is the dissociation of the complex, exhibits a more complex dependence on the hydroxide concentration. wikipedia.orgjes.or.jp This highlights the critical role of pH in determining the reaction kinetics; for accurate analytical results based on this reaction, maintaining a constant hydroxide concentration is essential. wikipedia.orgjes.or.jp
The following table summarizes the kinetic parameters for the reaction between 2,4,6-trinitrophenol and thiocyanate ion.
| Reactant | Order of Reaction | Stoichiometric Molar Ratio (TNP:SCN⁻) | Effect of [H⁺] on Rate |
|---|---|---|---|
| 2,4,6-Trinitrophenol (TNP) | 1st | 1:2 | Positive |
| Thiocyanate (SCN⁻) | 1st |
Generally, for reactions in solution, increasing the concentration of reactants leads to a higher frequency of collisions between reacting particles, which in turn increases the reaction rate. chemguide.co.ukfsu.edu
Degradation Pathways of 2,4,6-Trinitrophenol
The environmental degradation of 2,4,6-trinitrophenol, a compound known for its toxicity and persistence, has been a subject of extensive research. researchgate.net Microbial degradation pathways, in particular, have been elucidated, revealing a series of enzymatic reactions that transform the aromatic ring.
A key feature in the biodegradation of 2,4,6-trinitrophenol is the sequential removal of nitro groups and the subsequent cleavage of the aromatic ring. nih.gov The degradation process is initiated by two hydrogenation reactions, which lead to the formation of the dihydride Meisenheimer complex of 2,4,6-trinitrophenol. nih.gov
An enzyme purified from the bacterium Nocardioides simplex FJ2-1A facilitates the elimination of a nitrite (B80452) group from the aci-nitro form of this dihydride complex. nih.gov The product of this nitrite release is the hydride Meisenheimer complex of 2,4-dinitrophenol (B41442). nih.gov This complex is then further hydrogenated to the dihydride Meisenheimer complex of 2,4-dinitrophenol. nih.gov
At a pH of 7.5, this dihydride complex is protonated to form 2,4-dinitrocyclohexanone. nih.gov Subsequently, a hydrolase enzyme cleaves the ring of 2,4-dinitrocyclohexanone hydrolytically, yielding 4,6-dinitrohexanoate. nih.gov
Hydride Meisenheimer complexes are crucial intermediates in the degradation pathway of 2,4,6-trinitrophenol. nih.gov The initial steps of degradation involve the formation of a dihydride Meisenheimer complex of 2,4,6-trinitrophenol. nih.gov
Tautomerism plays a vital role in this process. The dihydride Meisenheimer complex of 2,4,6-trinitrophenol exists in both a nitro and an aci-nitro form. A tautomerase enzyme catalyzes the proton shift between these two forms. nih.gov The subsequent nitrite elimination is specific to the aci-nitro form, which is converted to the hydride Meisenheimer complex of dinitrophenol. nih.gov
The degradation pathway can be summarized in the following steps:
Hydrogenation: 2,4,6-trinitrophenol is twice hydrogenated to form the dihydride Meisenheimer complex.
Tautomerization: A tautomerase interconverts the nitro and aci-nitro forms of the dihydride complex.
Nitrite Elimination: A specific enzyme removes a nitrite group from the aci-nitro form, producing the hydride Meisenheimer complex of 2,4-dinitrophenol.
Second Hydrogenation: This complex is hydrogenated to the dihydride Meisenheimer complex of 2,4-dinitrophenol.
Protonation: At pH 7.5, the dihydride complex is protonated to 2,4-dinitrocyclohexanone. nih.gov
Hydrolytic Ring Cleavage: A hydrolase cleaves the ring of 2,4-dinitrocyclohexanone to form 4,6-dinitrohexanoate. nih.gov
Redox Reactions Involving Trinitrophenol
2,4,6-trinitrophenol can participate in redox reactions, acting as an oxidizing agent. Its reactivity is attributed to the presence of three electron-withdrawing nitro groups on the benzene (B151609) ring.
Furthermore, 2,4,6-trinitrophenol can be degraded through oxidative processes. The use of Fenton's reagent (a solution of hydrogen peroxide and an iron catalyst) has been shown to effectively degrade picric acid in aqueous solutions. researchgate.net This process involves the generation of highly reactive hydroxyl radicals that attack the aromatic ring, leading to its destruction. researchgate.net The byproducts of this oxidation include nitrates, carbon dioxide, ammonium (B1175870) ions, and carboxylic acids. researchgate.net The optimal pH for this degradation process is in the acidic range of 2-3. researchgate.net
Rearrangement Reactions of Guanidinium (B1211019) Derivatives
Guanidinium derivatives, particularly those integrated into heterocyclic systems, are known to undergo several types of rearrangement reactions. These transformations often involve intramolecular processes leading to isomeric products through the cleavage and formation of new bonds. A prominent example of such a transformation is the Dimroth rearrangement, which is characteristic of many nitrogen-containing heterocyclic systems, including those with a core guanidine (B92328) structure.
The Dimroth rearrangement involves the transposition of endocyclic and exocyclic heteroatoms through a ring-opening and ring-closure sequence. nih.govwikipedia.org This isomerization is particularly well-documented for 1-substituted 2-imino-1,2-dihydropyrimidines, which contain an N-substituted guanidine moiety as part of their cyclic structure. nih.gov The reaction can be catalyzed by acids or bases and is also influenced by heat. nih.gov
The generalized mechanism for the base-catalyzed Dimroth rearrangement of a 1-alkyl-2-iminopyrimidine derivative proceeds through several steps. wikipedia.orgrsc.org It begins with the addition of a hydroxide ion to the C4 position of the pyrimidine (B1678525) ring, leading to a tetrahedral intermediate. This is followed by the cleavage of the N1-C2 bond, which opens the ring to form an acyclic N-substituted guanidine intermediate. rsc.org Subsequent rotation around the C-N single bond allows for a ring-closure step, where the exocyclic amino group attacks the aldehyde carbon, followed by dehydration to yield the rearranged, and typically more stable, 2-alkylaminopyrimidine product. wikipedia.org
A specific instance of this is the rearrangement of 5-cyano-1,2-dihydro-2-imino-1-methylpyrimidine. Under mildly alkaline conditions at room temperature, this compound yields an acyclic intermediate, N-(2-cyano-2-formylvinyl)-N′-methylguanidine. rsc.org This intermediate can then be cyclized under different conditions to form either the "normal" Dimroth product, 5-cyano-2-methylaminopyrimidine, or an "abnormal" product depending on the reaction environment. rsc.org
The conditions and outcomes for this rearrangement are summarized in the table below.
| Starting Compound | Conditions | Intermediate/Product | Outcome |
|---|---|---|---|
| 5-Cyano-1,2-dihydro-2-imino-1-methylpyrimidine | Mildly alkaline solution, room temperature | N-(2-cyano-2-formylvinyl)-N′-methylguanidine | Isolation of acyclic intermediate |
| N-(2-cyano-2-formylvinyl)-N′-methylguanidine | Dilute aqueous ammonia, warming | 5-Cyano-2-methylaminopyrimidine | Normal Dimroth Rearrangement |
| N-(2-cyano-2-formylvinyl)-N′-methylguanidine | Aqueous sodium hydroxide | 4-Amino-5-formyl-1,2-dihydro-2-imino-1-methylpyrimidine | Abnormal Rearrangement |
Beyond the classic Dimroth rearrangement, other guanidinium derivatives undergo similar intramolecular shifts. For instance, N-substituted 2-arylamino-4,5,6,7-tetrahydro-1H-1,3-diazepines experience a base-catalyzed 1,3-aryl migration. rsc.org This process, which is a type of Chapman-type rearrangement, was confirmed to be purely intramolecular through crossover experiments. rsc.org
More complex transformations involving guanidine moieties have also been developed. A domino reaction initiated by the rearrangement of 2-chloroquinazolin-4(3H)-ones with primary amine-containing diamines leads to the formation of ring-fused N-acylguanidines. nih.gov This process involves an initial rearrangement followed by an intramolecular cyclization, showcasing the utility of guanidinium rearrangements in constructing complex heterocyclic frameworks. nih.gov
The propensity for a guanidinium derivative to undergo rearrangement is influenced by several factors, including the electronic properties of substituents and the stability of the intermediates and final products. These reactions highlight the dynamic nature of the guanidine functional group within various molecular architectures.
Advanced Materials Science Applications
Energetic Materials Research
The compound's utility in energetic materials is derived from the synergistic combination of its constituent guanidinium (B1211019) and picrate (B76445) moieties.
A key attribute of energetic materials is a high nitrogen content, which leads to the generation of a large volume of gaseous products (primarily N₂) upon decomposition, a key factor in explosive and propellant performance. The 2-benzylguanidinium cation is a significant contributor to the compound's high nitrogen percentage. Guanidine (B92328) and its derivatives are notable for their high nitrogen-to-carbon ratio. This characteristic is desirable in the formulation of high-energy materials that aim for a high energy output while minimizing smoke and carbon residue.
The energetic properties of 2-benzylguanidinium picrate are a composite of the characteristics of its two ionic components.
Picrate Anion: The picrate anion, derived from picric acid (2,4,6-trinitrophenol), is a well-established energetic component. The three nitro groups (-NO₂) on the aromatic ring act as powerful oxidizers, while the benzene (B151609) ring serves as the fuel. This intramolecular combination of fuel and oxidizer allows for rapid energy release upon initiation.
The salt formation between the benzylguanidinium cation and the picrate anion creates a dense, stable material where the components for an energetic reaction are packed at the molecular level.
Data from a vacuum stability test, a method of thermal analysis, for the related compound guanidinium picrate is presented below.
| Test Temperature (°C) | Gas Evolved (cc/g/hr) | Interpretation |
|---|---|---|
| 260 | <0.1 | Very High Stability |
| 300 | 4.0 | Significant Decomposition |
This data indicates that the guanidinium picrate core is thermally stable up to high temperatures, a desirable trait that is likely conferred to its benzyl-substituted derivative. google.com
Non-Linear Optical (NLO) Properties
Non-linear optical materials are capable of altering the properties of light that passes through them, enabling applications such as frequency conversion. Second-order NLO effects, like second harmonic generation, are only possible in materials that crystallize in a non-centrosymmetric arrangement. wikipedia.org
Second Harmonic Generation (SHG) is a non-linear optical process where two photons of the same frequency are combined to generate a new photon with twice the frequency (and half the wavelength). wikipedia.orgmdpi.com The efficiency of this process is a key metric for NLO materials. While quantitative SHG efficiency data for 2-benzylguanidinium picrate is not available, the potential for NLO activity in this class of compounds is significant. The formation of salts from organic acids and bases is a common strategy to engineer NLO properties, and picrate salts have been investigated for this purpose. researchgate.net The presence of a charge-transfer system, from the electron-donating guanidinium part to the electron-accepting picrate part, can enhance the molecular hyperpolarizability required for NLO effects.
Achieving a non-centrosymmetric crystal structure is the primary challenge in designing SHG-active materials. wikipedia.org For salts like 2-benzylguanidinium picrate, crystal packing is directed by a combination of forces, including ionic interactions, van der Waals forces, and, crucially, hydrogen bonding.
Studies on a related compound, 1-(2-methyl-5-nitrophenyl)guanidinium picrate, show how these interactions can lead to the desired crystal symmetry. researchgate.netnih.gov The guanidinium cation is an excellent hydrogen bond donor, while the phenolate (B1203915) oxygen and nitro groups of the picrate anion are effective hydrogen bond acceptors. This extensive network of hydrogen bonds can guide the molecules into a non-centrosymmetric arrangement, overcoming the natural tendency of many molecules to pack in a centrosymmetric fashion. researchgate.netnih.gov
The design principles for achieving non-centrosymmetric structures in this system are summarized in the table below.
| Guiding Principle | Molecular Feature | Effect on Crystal Packing |
|---|---|---|
| Extensive Hydrogen Bonding | Guanidinium N-H donors and Picrate O acceptors | Creates a rigid, three-dimensional network that can lock molecules into a specific, non-centrosymmetric orientation. researchgate.netnih.gov |
| π-π Stacking | Aromatic rings of the benzyl (B1604629) group and picrate anion | Influences the parallel or offset arrangement of molecules, contributing to the overall packing motif. researchgate.netnih.gov |
| Ionic Interactions | Charge attraction between the cation and anion | Provides the primary cohesive force for the crystal lattice. |
| Molecular Shape (Steric Hindrance) | The bulky benzyl group | Can disrupt simple, centrosymmetric packing arrangements, favoring more complex and potentially non-centrosymmetric structures. |
By carefully selecting substituents on the guanidinium cation (like the benzyl group), it is possible to fine-tune these intermolecular forces to promote the formation of a non-centrosymmetric crystal, thereby enabling second harmonic generation.
Chemo-Sensing and Detection Applications of Picrate
The detection of 2,4,6-trinitrophenol (TNP), commonly known as picric acid, is a significant area of research due to its use as a military explosive and its role as a hazardous environmental pollutant. rsc.orgnih.gov The development of rapid, highly sensitive, and selective methods for its detection is crucial for homeland security, environmental monitoring, and public safety. nih.govresearchgate.net Chemo-sensing, particularly through fluorescence-based methods, has emerged as a highly effective approach for identifying picrate in various media, especially in aqueous solutions. nih.govresearchgate.net
A wide array of luminescent materials have been developed as probes for the detection of 2,4,6-trinitrophenol, which typically functions as a fluorescence quencher. mdpi.com These probes are designed to be highly emissive in their native state, with their luminescence being significantly reduced upon interaction with TNP. The effectiveness of a probe is determined by its sensitivity (limit of detection, LOD), selectivity over other similar nitroaromatic compounds, and response time.
Several classes of materials have proven to be effective luminescent probes:
Covalent-Organic Polymers (COPs): Porous luminescent COPs have demonstrated high sensitivity (around 1 ppm) and extremely high selectivity for TNP over other nitroaromatics. rsc.orgrsc.org Their porous nature and stable framework facilitate interaction with the analyte.
Metal-Organic Frameworks (MOFs): Certain MOFs, such as UiO-68@NH2, are designed with pendant recognition sites (e.g., Lewis basic amine groups) that selectively interact with the acidic TNP through electrostatic forces. nih.gov This specific interaction leads to superior quenching for TNP compared to other explosives like TNT, with detection limits as low as 0.4 ppm. nih.gov
Nanomaterials: Poly(vinylpyrrolidone)-supported copper nanoclusters (PVP-CuNCs) have been used as a simplistic and efficient fluorescence probe for TNP in 100% aqueous medium. acs.org Similarly, nitrogen-doped carbon dots have been engineered for the sensitive and selective detection of picric acid, achieving a limit of detection of 33 nM (7.56 ppb). acs.org
Proteins: Bovine serum albumin (BSA), a common protein, has been utilized as a highly sensitive and ultra-selective fluorescent sensor for picric acid in aqueous solutions, with a reported detection limit as low as 17.2 nM. researchgate.net
The performance of these probes is often quantified by the Stern-Volmer constant (Ksv), which indicates the quenching efficiency. Higher Ksv values signify greater sensitivity towards the analyte.
| Probe Material | Detection Limit (LOD) | Stern-Volmer Constant (Ksv) for TNP (M-1) | Key Feature | Reference |
|---|---|---|---|---|
| Covalent-Organic Polymer (COP-301) | ~1 ppm | 2.6 x 105 | High selectivity and thermal stability | rsc.org |
| Metal-Organic Framework (UiO-68@NH2) | 0.4 ppm | 5.8 x 104 | Pendant amine groups for selective interaction | nih.gov |
| Nitrogen-Doped Carbon Dots (NCDs) | 33 nM (7.56 ppb) | Not specified | High quantum yield (37%) | acs.org |
| Bovine Serum Albumin (BSA) | 17.2 nM | 1.18 x 105 | Ultra-selective in aqueous media | researchgate.net |
The fluorescence quenching observed in luminescent probes upon interaction with 2,4,6-trinitrophenol is governed by several photophysical mechanisms. The distinct physicochemical properties of TNP, particularly its strong electron-withdrawing nature and high acidity (pKa ~0.4), facilitate multiple quenching pathways, often working in concert to achieve high sensitivity and selectivity. mdpi.comrsc.org
The primary mechanisms include:
Photoinduced Electron Transfer (PET): This is a dominant mechanism in the detection of nitroaromatics. mdpi.comacs.org The electron-rich excited state of the fluorescent probe (donor) transfers an electron to the electron-deficient TNP molecule (acceptor). acs.orgresearchgate.net This process is highly efficient because the three nitro groups on TNP create a low-lying Lowest Unoccupied Molecular Orbital (LUMO), which readily accepts the electron, resulting in fluorescence quenching. mdpi.com
Förster/Fluorescence Resonance Energy Transfer (FRET): FRET occurs when there is a significant overlap between the emission spectrum of the fluorescent probe (donor) and the absorption spectrum of the quencher (acceptor, in this case, TNP). mdpi.comacs.org The excited donor non-radiatively transfers its energy to the acceptor. mdpi.com TNP typically has a strong absorption peak around 370 nm, which can overlap with the emission of many blue-emitting fluorophores, making FRET a viable quenching pathway. mdpi.com
Inner Filtering Effect (IFE): This is an "interaction-free" phenomenon where the quencher (TNP) absorbs either the excitation light intended for the fluorophore or the emitted light from it. mdpi.com If the absorption spectrum of TNP overlaps with the excitation or emission spectrum of the probe, it will reduce the fluorescence intensity simply by competing for photons, without any direct molecular interaction. mdpi.com
Electrostatic Interactions: Due to its low pKa, TNP is highly acidic and readily deprotonates to form the picrate anion in solution. rsc.org Many sensor molecules are designed with basic sites (like amines) that become protonated. The resulting electrostatic attraction between the positively charged probe and the negative picrate anion brings them into close proximity, significantly enhancing the efficiency of other quenching mechanisms like PET and FRET. nih.govrsc.orgresearchgate.net
These mechanisms are not mutually exclusive. For instance, the quenching of bovine serum albumin fluorescence by picric acid is attributed to a combination of electron transfer, FRET, and acid-base pairing interactions. researchgate.net Similarly, the selectivity of certain MOFs is ascribed to a combination of electron and energy transfer, enhanced by electrostatic interactions. nih.gov
The advancement of sensors for 2,4,6-trinitrophenol focuses on improving sensitivity, achieving unparalleled selectivity, and creating practical, easy-to-use devices. A key strategy for enhancing selectivity is to exploit the unique acidity of TNP. rsc.org While many nitroaromatics can quench fluorescence via electron transfer, only TNP is acidic enough to protonate basic functional groups on a sensor molecule. rsc.org This protonation leads to strong electrostatic interactions between the sensor and the picrate anion, providing a selective recognition pathway that other neutral nitroaromatics like TNT cannot trigger as effectively. nih.govrsc.org
Research has led to the development of various sensor platforms with exceptional performance:
Fluorophores with Protonation Sites: Probes containing basic amine or heterocyclic nitrogen groups show enhanced selectivity for TNP. rsc.org The protonation of these sites by TNP induces an electrostatic attraction that amplifies the quenching response. rsc.org
Functionalized Frameworks: Covalent-organic polymers and metal-organic frameworks can be synthesized with specific functional groups that act as recognition sites, leading to high selectivity. nih.govrsc.org These materials offer high stability and can be used in diverse environments.
Fluorescence Switching Sensors: Some sensors have been designed to exhibit a ratiometric response, where the emission color shifts upon binding with picrate. For example, a sensor was developed that shifts its fluorescence from blue to green in the presence of TNP, which is ideal for naked-eye detection and more reliable than simple intensity quenching. rsc.org
Practical Implementations: To move beyond laboratory-based measurements, researchers have developed practical sensor formats. MOF-coated paper strips have been fabricated that demonstrate a fast and selective visual response (luminescence quenching under UV light) to TNP in water, representing a significant step towards real-world application. nih.gov
| Sensor Strategy | Underlying Principle | Example Material/System | Advantage | Reference |
|---|---|---|---|---|
| Exploiting Acidity | Electrostatic interaction between protonated sensor and picrate anion | Fluorophores with basic amine groups | High selectivity over neutral nitroaromatics | rsc.org |
| Functionalized Frameworks | Pendant recognition sites for selective binding | UiO-68@NH2 MOF | High sensitivity and chemical stability | nih.gov |
| Ratiometric/Colorimetric Sensing | Analyte binding causes a shift in emission wavelength | Oxadiazole-tetrazole organogelator | Allows for naked-eye detection, reduces false positives | rsc.org |
| Paper-Based Sensors | Immobilization of a luminescent probe on a portable substrate | MOF-coated paper strips | Low cost, portability, and ease of use for on-site detection | nih.gov |
Environmental and Bioremediation Research on 2,4,6 Trinitrophenol
Microbial Degradation Mechanisms
Bioremediation, which utilizes microorganisms to break down contaminants, is considered an effective and environmentally sound technology for treating sites contaminated with 2,4,6-trinitrophenol. wits.ac.za Bacteria, with their diverse metabolic capabilities, are central to these strategies. wits.ac.za
Several bacterial strains capable of degrading 2,4,6-trinitrophenol have been isolated and identified, many belonging to the actinomycetes group, particularly the genus Rhodococcus. nih.gov These microorganisms can often utilize TNP as a sole source of carbon, nitrogen, and energy. nih.gov
Notable identified strains include:
Rhodococcus sp. strain NJUST16: Isolated from picric acid-contaminated soil, this strain can use TNP as its only source of carbon, nitrogen, and energy. nih.gov
Rhodococcus opacus strain HL PM-1: This strain is capable of the biodegradation of TNP. wits.ac.za Its degradation pathway for TNP is constitutive, meaning the necessary enzymes are always present. wits.ac.za
Rhodococcus opacus strain JW01: Used successfully in a sequencing batch reactor to treat TNP-contaminated water. nih.gov
Nocardioides simplex strain FJ2-1A: This bacterium also demonstrates the ability to biodegrade TNP, although its enzymatic pathway is inducible, meaning it is activated in the presence of TNP. wits.ac.za
The consistent identification of Rhodococcus species in TNP degradation studies underscores their importance in the bioremediation of sites contaminated with this compound. nih.gov
The bacterial degradation of 2,4,6-trinitrophenol typically begins with a reductive attack on the electron-deficient aromatic ring, rather than oxidation. researchgate.net The enzymatic pathway in Rhodococcus and Nocardioides involves a series of chemical transformations that progressively break down the TNP molecule.
The initial steps in the degradation pathway of 2,4,6-trinitrophenol by strains like Rhodococcus opacus HL PM-1 are characterized by the following sequence:
Hydride Addition: The process starts with a reductive attack on the aromatic ring. researchgate.net Two sequential hydrogenation reactions lead to the formation of a dihydride Meisenheimer complex of 2,4,6-trinitrophenol. nih.gov
Nitrite (B80452) Elimination: The unstable Meisenheimer complex undergoes a spontaneous elimination of a nitrite group (NO₂⁻) to form 2,4-dinitrophenol (B41442) (2,4-DNP). researchgate.net This step is accompanied by the stoichiometric release of nitrite into the medium. nih.gov
Further Degradation: The resulting 2,4-DNP is then further metabolized. One identified intermediate from this subsequent degradation is 4,6-dinitrohexanoate. nih.govresearchgate.net In some pathways, a monooxygenolytic hydroxylation may occur, forming intermediates like 2-nitrohydroquinone. nih.gov
The table below summarizes the key chemical transformations and metabolites identified during the microbial degradation of TNP.
| Step | Precursor Compound | Key Transformation | Resulting Metabolite(s) |
| 1 | 2,4,6-Trinitrophenol | Reductive attack / Hydrogenation | Hydride-Meisenheimer complex of TNP |
| 2 | Hydride-Meisenheimer complex of TNP | Elimination of a nitro group | 2,4-Dinitrophenol (2,4-DNP), Nitrite (NO₂⁻) |
| 3 | 2,4-Dinitrophenol (2,4-DNP) | Further enzymatic degradation | 4,6-Dinitrohexanoate, 2-Nitrohydroquinone |
This table outlines the primary chemical conversions in the initial stages of TNP biodegradation by specialized bacteria.
The efficiency of microbial degradation of 2,4,6-trinitrophenol is highly dependent on various chemical and biological parameters. Optimizing these factors is crucial for the successful application of bioremediation technologies in the field.
Key parameters that influence the rate and extent of TNP degradation include:
pH: Neutral to slightly basic conditions are generally optimal. For Rhodococcus sp. strain NJUST16, the optimal initial pH is between 7.0 and 7.5. nih.gov This pH range is critical for achieving high degradation rates, especially at higher TNP concentrations. nih.gov
Temperature: The optimal temperature for TNP degradation by mesophilic bacteria like Rhodococcus sp. NJUST16 is around 30°C. nih.gov However, degradation can occur at lower temperatures, as demonstrated by Rhodococcus opacus strain JW01, which was effective at 25°C, 15°C, and 10°C, albeit with decreasing kinetic rates. nih.gov
Nutrient Availability: The addition of external nutrient sources can significantly enhance degradation. For instance, supplementing with nitrogen sources like yeast extract and peptone was found to accelerate picric acid degradation by Rhodococcus sp. NJUST16. nih.gov
The following table presents a summary of optimized parameters from various studies.
| Parameter | Organism/System | Optimal Value/Range | Reference |
| pH | Rhodococcus sp. NJUST16 | 7.0 - 7.5 | nih.gov |
| Temperature | Rhodococcus sp. NJUST16 | 30°C | nih.gov |
| Temperature | Rhodococcus opacus JW01 (SBR) | 10 - 25°C | nih.gov |
| Nutrients | Rhodococcus sp. NJUST16 | Addition of yeast extract and peptone | nih.gov |
| TNP Concentration | Rhodococcus opacus JW01 (SBR) | 40 - 200 mg/L (influent) | nih.gov |
| Volumetric Removal Rate | Biological Aerated Filter (BAF) | Up to 2.53 g TNP/L/day | nih.gov |
This table provides examples of optimized chemical and biological parameters for the bioremediation of 2,4,6-trinitrophenol.
Abiotic Degradation Studies
In addition to microbial processes, abiotic degradation mechanisms can contribute to the transformation of 2,4,6-trinitrophenol in the environment. These processes involve chemical and physical reactions without the direct involvement of microorganisms.
Photocatalysis: A prominent abiotic method is photocatalytic degradation. This process uses semiconductor materials like titanium dioxide (TiO₂) and zinc oxide (ZnO) as photocatalysts. researchgate.net When irradiated with UV light (from artificial lamps or sunlight), these materials generate highly reactive oxygen species that can break down the TNP molecule. researchgate.net Studies have shown that ZnO can be particularly effective in removing TNP and reducing the chemical oxygen demand of the contaminated water. researchgate.net The H₂O₂/UV system is another effective photochemical method. researchgate.net
Cold Plasma Degradation: Another advanced abiotic method involves the use of atmospheric air cold plasma. asianpubs.org In this technique, a dielectric barrier discharge is used to generate plasma, which contains a variety of reactive species that can degrade TNP in aqueous solutions. The degradation kinetics have been shown to follow a pseudo-first-order reaction model at certain concentrations. asianpubs.org
Photolysis: Direct photolysis, the breakdown of a chemical by absorbing light, is also a potential degradation pathway for nitrophenols in surface waters. cdc.gov However, for some related compounds like 2,4-dinitrophenol, the rate of direct photolysis in water has been found to be too slow to be a significant environmental fate process on its own. nih.gov
Fate and Transformation in Environmental Systems (chemical pathways)
Once released into the environment, 2,4,6-trinitrophenol and related dinitrophenols (DNPs) are subject to various transport and transformation processes that determine their ultimate fate. nih.gov
Atmospheric Fate: Nitrophenols can be formed in the atmosphere through photochemical reactions between benzene (B151609) (and other aromatic compounds) and nitrogen oxides (NOx) from sources like vehicle exhaust. cdc.govnih.gov Their removal from the atmosphere occurs through photolysis, as well as physical deposition via rain, snow, and gravitational settling. cdc.gov
Aquatic Systems: In water, the primary fate processes are biodegradation and photolysis. cdc.gov While TNP is highly water-soluble, allowing it to be transported in aqueous phases, its degradation can lead to the formation of various by-products. researchgate.net
Soil and Sediment: In soil, biodegradation is considered the most important fate process for nitrophenols. cdc.gov The rate of degradation depends on soil type, oxygen availability (aerobic vs. anaerobic conditions), and the microbial communities present. cdc.gov DNPs may leach from soil into groundwater depending on the soil's adsorption characteristics. nih.gov
A critical aspect of the environmental transformation of TNP is the nature of its degradation products. In some cases, the intermediate metabolites can be more toxic than the parent compound. For example, studies in marine environments have shown that transformation products such as 2,4-dinitrophenol and aminodinitrophenol can exhibit greater toxicity to certain aquatic organisms than picric acid itself. researchgate.net
Future Directions and Emerging Research Areas
Rational Design of Novel Guanidinium-Picrate Architectures
The future of guanidinium-picrate research lies in the ability to design and synthesize new crystalline structures with tailored properties. This "crystal engineering" approach moves beyond accidental discovery to the deliberate construction of materials. The key focus is on controlling the intermolecular interactions—primarily hydrogen bonding and π-π stacking—that govern the three-dimensional arrangement of ions in the solid state.
Researchers are exploring how modifying the substituents on both the guanidinium (B1211019) cation and the picrate (B76445) anion can influence the resulting crystal packing. For instance, introducing different functional groups can alter the hydrogen bond donor-acceptor patterns and the stacking distances between aromatic rings. researchgate.net This strategic design can lead to the creation of materials with specific optical, electronic, or energetic properties. The principles of designing reconfigurable architected materials, which involve creating structures with tunable functionalities, can also be applied to these molecular systems. nih.govresearchgate.net By carefully selecting molecular components, it may be possible to create guanidinium-picrate crystals that respond to external stimuli like light, pressure, or temperature.
| Design Strategy | Influenced Property | Potential Application |
| Modification of Guanidinium Substituents | Hydrogen Bonding Network | Nonlinear Optics |
| Alteration of Picrate Functional Groups | π-π Stacking Interactions | Energetic Materials |
| Introduction of Chiral Centers | Crystal Symmetry | Ferroelectric Materials |
| Co-crystallization with other molecules | Porosity and Guest Inclusion | Sensors |
Integration with Advanced Functional Materials
An exciting frontier is the integration of guanidinium-based compounds into larger, more complex functional materials. The inherent properties of the guanidinium cation, such as its high thermal and chemical stability, make it an attractive component for creating robust systems. researchgate.net
One promising area is in the development of next-generation solar cells. Guanidinium salts, such as guanidinium thiocyanate (B1210189), have been shown to improve the efficiency and stability of perovskite solar cells by controlling crystal formation during fabrication. ucl.ac.uk This suggests that guanidinium picrates could be explored as additives or interfacial layers in similar photovoltaic devices.
Furthermore, the principles of creating guanidinium-based ionic porous organic polymers for applications like iodine adsorption and catalysis open up possibilities for guanidinium picrates. acs.org These compounds could be incorporated into porous frameworks to create materials with tailored adsorption properties or catalytic activity. The strong hydrogen-bonding capabilities of the guanidinium group are also being leveraged in the development of covalent organic framework membranes for applications like acid recovery. nih.gov
Advanced Characterization Techniques in Solid-State Chemistry
A deeper understanding of guanidinium-picrate compounds necessitates the use of advanced solid-state characterization techniques. While single-crystal X-ray diffraction remains the gold standard for determining crystal structure, a suite of other methods is crucial for elucidating the finer details of their physical and chemical properties.
Spectroscopic techniques are central to this effort. nih.gov Vibrational spectroscopy, including Fourier-transform infrared (FT-IR) and Raman spectroscopy, provides detailed information about the hydrogen bonding interactions within the crystal lattice. researchgate.net Solid-state nuclear magnetic resonance (ssNMR) can probe the local environments of atomic nuclei, offering insights that are complementary to diffraction methods.
Advanced microscopy and scattering techniques are also becoming increasingly important. For instance, techniques like grazing incidence wide-angle X-ray scattering (GIWAXS) and grazing incidence small-angle X-ray scattering (GISAXS) can be used to characterize the structure of thin films and surfaces of these materials, which is crucial for their integration into electronic devices. epfl.ch
| Technique | Information Gained | Relevance to Guanidinium-Picrates |
| Solid-State NMR (ssNMR) | Local atomic environments, polymorphism | Distinguishing between different crystal forms |
| Raman Spectroscopy | Vibrational modes, intermolecular interactions | Probing the strength of hydrogen bonds |
| Terahertz (THz) Spectroscopy | Low-frequency vibrational modes (phonons) | Understanding lattice dynamics and phase transitions |
| Atomic Force Microscopy (AFM) | Surface topography and morphology | Characterizing crystal growth and defects |
Bridging Theoretical Predictions with Experimental Observations
The synergy between computational modeling and experimental work is critical for accelerating the discovery and development of new guanidinium-picrate materials. Quantum chemical calculations, particularly density functional theory (DFT), are powerful tools for predicting the geometric and electronic structures of these compounds. researchgate.net
DFT calculations can be used to model the hydrogen-bonding configurations and π-π interactions that are fundamental to the crystal packing of salts like 1-(2-Methyl-5-nitrophenyl)guanidinium picrate. researchgate.net These theoretical models can help rationalize the observed crystal structures and predict the properties of yet-to-be-synthesized compounds. By comparing theoretical predictions of vibrational spectra (IR and Raman) with experimental measurements, researchers can validate their computational models and gain a more confident assignment of spectral features. researchgate.net
This iterative process of theoretical prediction followed by experimental verification allows for a more rational and efficient approach to materials design. It can guide synthetic chemists toward promising molecular targets and help to explain unexpected experimental outcomes, ultimately leading to a more profound understanding of the structure-property relationships in guanidinium-picrate systems.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
